Cas no 143328-25-0 (Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)-)

• Product Name: Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)-
• CAS No: 143328-25-0
• MF: C₁₂H₁₂Cl₂O
• MW: 243.129081726074
• CID: 4459252
• PubChem ID: 78182771
• Update Time: 2025-05-24

Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)-
• 1-(2-CHLOROPHENYL)-CYCLOPENTANECARBONYL CHLORIDE
• 2-({13-methoxy-2-oxo-3,9-diazatricyclo[8.4.0.0(3),?]tetradeca-1(10),8,11,13-tetraen-12-yl}oxy)ethyl methanesulfonate
• 143328-25-0
• 2-[(2-Methoxy-11-oxo-6a,7,8,9-tetrahydropyrrolo[2,1-c][1,4]benzodiazepin-3-yl)oxy]ethyl methanesulfonate

• MDL： MFCD15523655
• Inchi： 1S/C12H12Cl2O/c13-10-6-2-1-5-9(10)12(11(14)15)7-3-4-8-12/h1-2,5-6H,3-4,7-8H2
• InChI Key： LEAIOSBFZLPLML-UHFFFAOYSA-N
• SMILES： C(Cl)(C1(C2=CC=CC=C2Cl)CCCC1)=O

Computed Properties

• Exact Mass: 368.10420754Da
• Monoisotopic Mass: 368.10420754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 103Ų

Additional information on Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)-

Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)- (CAS No. 143328-25-0): A Comprehensive Overview

Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)-, identified by its CAS number 143328-25-0, is a significant intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, featuring a cyclopentanecarbonyl moiety linked to a 2-chlorophenyl group, has garnered attention due to its versatile reactivity and potential applications in the development of novel chemical entities.

The structural uniqueness of Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)- lies in its ability to participate in various chemical transformations, making it a valuable building block for synthetic chemists. The presence of both the cyclopentanone and chlorophenyl groups allows for diverse functionalization strategies, which are crucial in medicinal chemistry for designing molecules with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the applications of this compound in drug discovery. Its incorporation into heterocyclic frameworks has shown promise in the development of bioactive molecules. For instance, studies have demonstrated its utility in synthesizing derivatives that exhibit inhibitory effects on various enzymatic targets, which are relevant to treating inflammatory and neurological disorders. The versatility of Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)- as a precursor has led to its adoption in both academic research and industrial settings.

The reactivity of the chlorophenyl group is particularly noteworthy, as it can undergo nucleophilic aromatic substitution reactions under appropriate conditions. This property has been leveraged to introduce diverse substituents into the aromatic ring, thereby tailoring the electronic and steric environment of the resulting compounds. Such modifications are essential for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability.

Moreover, the cyclopentanecarbonyl moiety serves as a versatile handle for further functionalization. It can be reduced to cyclopentanone or converted into other derivatives through various synthetic pathways. These transformations have enabled the preparation of complex molecular architectures that are otherwise challenging to access using alternative methods. The broad applicability of Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)- underscores its importance as a synthetic intermediate.

Recent advancements in green chemistry have also highlighted the significance of this compound. Efforts have been made to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For example, catalytic methods have been explored to enhance the efficiency of reactions involving Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)-, thereby aligning with global initiatives aimed at reducing environmental impact.

The pharmaceutical industry has particularly benefited from the use of this compound in the synthesis of active pharmaceutical ingredients (APIs). Its role in constructing complex molecular structures has facilitated the development of novel therapeutic agents with improved efficacy and reduced side effects. Several research groups have reported promising results using derivatives of Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)- in preclinical studies, paving the way for potential clinical applications.

In conclusion, Cyclopentanecarbonyl chloride, 1-(2-chlorophenyl)- (CAS No. 143328-25-0) is a multifaceted compound with significant implications in organic synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for chemists working on innovative molecular architectures. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements across multiple scientific disciplines.